N-methyl-3H-imidazo[4,5-c]pyridin-2-amine

• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• IUPAC Name: N-methyl-3H-imidazo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C7H8N4/c1-8-7-10-5-2-3-9-4-6(5)11-7/h2-4H,1H3,(H2,8,10,11)
• InChI Key: HNELIXXUKVEMMG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(N1)C=NC=C2

Description

N-methyl-3H-imidazo[4,5-c]pyridin-2-amine is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.3 parts of N-(3-amino-4-pyridinyl)-N'- methylthiourea, 15 parts of mercury (II)oxide, 90 parts of tetrahydrofuran and 80 parts of acetonitrile was stirred and refluxed for 20 hours. The reaction mixture was filtered hot over Hyflo and the filter-cake was washed with 240 parts of boiling ethanol. The filtrate was evaporated in vacuo and the residue was boiled in acetonitrile. The product was filtered off and dried, yielding 5 parts of N-methyl-3H-imidazo[4,5-c]pyridin-2-amine; mp. 255.7° C. (intermediate 96).